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Compound of Interest

Compound Name: Senexin B

Cat. No.: B610786 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Senexin B is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and

CDK19, components of the Mediator complex that play a critical role in regulating transcription.

[1][2][3] By inhibiting CDK8/19, Senexin B modulates the expression of genes downstream of

various signaling pathways, making it a valuable tool for studying transcriptional regulation in

cancer, inflammation, and other disease states.[1][2][4][5] These application notes provide

detailed protocols for using Senexin B to investigate changes in gene expression, along with

data presentation guidelines and visualizations of key signaling pathways.

Senexin B has been shown to suppress the induction of gene expression in response to

various stimuli rather than affecting basal transcription levels.[1][2] This characteristic makes it

particularly useful for dissecting the transcriptional programs activated by specific signaling

cascades, such as those mediated by NF-κB, STATs, and hormone receptors.[4][5][6]

Mechanism of Action
Senexin B exerts its effects by inhibiting the kinase activity of CDK8 and CDK19. These

kinases are part of the CDK module of the Mediator complex, which bridges transcription

factors and RNA Polymerase II (Pol II).[2] CDK8/19 can phosphorylate the C-terminal domain

(CTD) of Pol II, a key step in transcriptional elongation.[2] By blocking this phosphorylation,
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Senexin B can attenuate the expression of a subset of genes, particularly those that are

strongly and rapidly induced by signaling pathways.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

